Benzyl 3-(3-bromophenyl)-3-vinylpyrrolidine-1-carboxylate

• Molecular Formula: C20H20BrNO2
• Molecular Weight: 386.3 g/mol
• IUPAC Name: benzyl 3-(3-bromophenyl)-3-ethenylpyrrolidine-1-carboxylate
• InChI: InChI=1S/C20H20BrNO2/c1-2-20(17-9-6-10-18(21)13-17)11-12-22(15-20)19(23)24-14-16-7-4-3-5-8-16/h2-10,13H,1,11-12,14-15H2
• InChI Key: OLAHRGZNTNPUTL-UHFFFAOYSA-N
• Canonical SMILES: C=CC1(CCN(C1)C(=O)OCC2=CC=CC=C2)C3=CC(=CC=C3)Br

Description

Benzyl 3-(3-bromophenyl)-3-vinylpyrrolidine-1-carboxylate is a useful research compound. Its molecular formula is C20H20BrNO2 and its molecular weight is 386.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

KHMDS (0.5M in toluene, 6.536 mL, 3.268 mmol) was added to a suspension of Ph3PCH3Br (1.216 g, 3.404 mmol) in THF (15 mL) at rt. After 1 h, benzyl 3-(3-bromophenyl)-3-formylpyrrolidine-1-carboxylate was added at −20 and then the cold bath was removed. After 2 h, the reaction was quenched with MeOH (2 mL) and sat. aq. sodium bicarbonate was added. The mixture was extracted twice with ethyl acetate and then dried (MgSO4), filtered and concentrated.